Cas no 2034345-71-4 (N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-methyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-methyl-1H-pyrazole-4-sulfonamide
• CAS No: 2034345-71-4
• MF: C₁₄H₁₄N₄O₃S
• MW: 318.350961208344
• CID: 5551536
• PubChem ID: 91817303
• Update Time: 2025-06-25

N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(furan-2-yl)pyridin-3-yl]methyl]-1-methylpyrazole-4-sulfonamide
• N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-methyl-1H-pyrazole-4-sulfonamide
• N-((2-(furan-2-yl)pyridin-3-yl)methyl)-1-methyl-1H-pyrazole-4-sulfonamide
• AKOS025324474
• 2034345-71-4
• F6515-2123

• Inchi： 1S/C14H14N4O3S/c1-18-10-12(9-16-18)22(19,20)17-8-11-4-2-6-15-14(11)13-5-3-7-21-13/h2-7,9-10,17H,8H2,1H3
• InChI Key： SJCNNMVVXKAPBZ-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(NCC1=CC=CN=C1C1=CC=CO1)(=O)=O

Computed Properties

• Exact Mass: 318.07866149g/mol
• Monoisotopic Mass: 318.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98.4Ų

Additional information on N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-methyl-1H-pyrazole-4-sulfonamide

N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2034345-71-4): An Emerging Compound in Medicinal Chemistry

N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2034345-71-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its intricate heterocyclic framework, has been the subject of extensive research, particularly in the areas of anti-inflammatory and anti-cancer activities.

The molecular structure of N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-methyl-1H-pyrazole-4-sulfonamide is composed of a pyrazole core linked to a sulfonamide group, with a furan and pyridine moiety attached to the pyrazole ring. This combination of functional groups imparts a high degree of chemical stability and biological activity, making it an attractive candidate for drug development.

Recent studies have highlighted the anti-inflammatory properties of N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-methyl-1H-pyrazole-4-sulfonamide. In vitro experiments have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in various inflammatory diseases. Additionally, in vivo studies using animal models have demonstrated that N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-methyl-1H-pyrazole-4-sulfonamide can significantly reduce inflammation in tissues affected by conditions such as arthritis and colitis.

Beyond its anti-inflammatory properties, N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-methyl-1H-pyrazole-4-sulfonamide has also shown promise as an anti-cancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of N-{[2-(furan-2-yl)pyridin-3-yl]methyl}-1-methyl-1H-pyrazole-4-sulfonamide has been extensively studied to assess its suitability for clinical use. Results from these studies suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent.

In terms of safety, preliminary toxicological evaluations have indicated that N-{[2-(furan-2-y l)pyridin -3 - yl ]meth yl } - 1 - methyl - 1 H - pyraz ole - 4 - sulf onam ide is well-tolerated at therapeutic doses. However, further preclinical and clinical trials are necessary to fully establish its safety profile and determine optimal dosing regimens.

The potential applications of N-{[2-(furan - 2 - yl )py ridin - 3 - yl ]meth yl } - 1 - methyl - 1 H - pyraz ole - 4 - sulf onam ide extend beyond inflammation and cancer. Ongoing research is exploring its efficacy in treating other diseases such as neurodegenerative disorders and cardiovascular diseases. The multifaceted nature of this compound's biological activities suggests that it may have broad therapeutic utility.

In conclusion, N-{[2-(furan - 2 - yl )py ridin - 3 - yl ]meth yl } - 1 - methyl - 1 H - pyraz ole - 4 - sulf onam ide (CAS No. 2034345 - 71 - 4) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Continued research and clinical trials will be crucial in realizing its full potential as a therapeutic agent in various medical fields.